Cas no 56661-24-6 (Benzamide, 4-bromo-N-[4-bromo-3-(trifluoromethyl)phenyl]-)

• Product Name: Benzamide, 4-bromo-N-[4-bromo-3-(trifluoromethyl)phenyl]-
• CAS No: 56661-24-6
• MF: C₁₄H₈Br₂F₃NO
• MW: 423.022632598877
• CID: 348193
• PubChem ID: 4558477
• Update Time: 2025-04-19

Benzamide, 4-bromo-N-[4-bromo-3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-bromo-N-[4-bromo-3-(trifluoromethyl)phenyl]-
• 4-bromo-N-[4-bromo-3-(trifluoromethyl)phenyl]benzamide
• AKOS001584938
• 56661-24-6
• EU-0034373
• SR-01000396442-1
• SR-01000396442
• DTXSID80404244

• Inchi： 1S/C14H8Br2F3NO/c15-9-3-1-8(2-4-9)13(21)20-10-5-6-12(16)11(7-10)14(17,18)19/h1-7H,(H,20,21)
• InChI Key： WBNIDCAFRBXNPJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(F)(F)F)NC(C1C=CC(=CC=1)Br)=O

Computed Properties

• Exact Mass: 420.89244
• Monoisotopic Mass: 420.89247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1